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Compound of Interest

Compound Name: 2,7-Dinitronaphthalene

Cat. No.: B1220600 Get Quote

This document provides crucial safety protocols and logistical plans for the handling and

disposal of 2,7-Dinitronaphthalene, designed for researchers, scientists, and drug

development professionals. Adherence to these guidelines is critical for ensuring laboratory

safety and minimizing environmental impact.

Quantitative Data Summary
While specific occupational exposure limits for 2,7-Dinitronaphthalene are not readily

available, the following table summarizes its key physical and chemical properties.

Property Value

Molecular Formula C₁₀H₆N₂O₄

Molecular Weight 218.17 g/mol

Appearance Not specified, likely a solid

Solubility Insoluble in water

Storage Class 13 - Non-Combustible Solids[1]
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This section outlines the step-by-step procedures for the safe handling of 2,7-
Dinitronaphthalene in a laboratory setting.

Engineering Controls
Ventilation: All handling of 2,7-Dinitronaphthalene powder should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood to avoid the formation and

inhalation of dust and aerosols.[2][3]

Eye Wash and Safety Shower: Ensure that a calibrated and unobstructed emergency

eyewash station and safety shower are readily accessible in the immediate work area.[4]

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect

against splashes and dust.[1]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile) at all times when handling the

compound or contaminated surfaces.[1][3]

Skin and Body Protection: A laboratory coat is required. For tasks with a higher risk of

exposure, consider additional protective clothing.

Respiratory Protection: If working outside of a fume hood or if dust generation is likely, a

NIOSH-approved respirator should be used.[3]

Handling Procedures
Receiving and Storage: Upon receipt, inspect the container for any damage. Store the

container in a tightly closed, dry, cool, and well-ventilated place away from incompatible

materials such as strong oxidizing agents.[2][4]

Weighing and Dispensing: Conduct all weighing and dispensing of the solid compound within

a chemical fume hood to minimize dust exposure. Use non-sparking tools.[2]

General Hygiene: Avoid contact with skin and eyes.[2] Wash hands thoroughly with soap and

water after handling and before leaving the laboratory. Do not eat, drink, or smoke in areas

where the chemical is handled.[5]
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Emergency Procedures
In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

[6] Remove contaminated clothing.

In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at

least 15 minutes, holding the eyelids open.[6] Seek medical attention.

In Case of Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[6]

In Case of a Small Spill:

Evacuate non-essential personnel from the immediate area.

Wearing appropriate PPE, dampen the spilled solid material with a suitable solvent like

acetone to prevent dust from becoming airborne.[7]

Carefully sweep the dampened material into a suitable, labeled container for hazardous

waste disposal.[4][7]

Clean the spill area with a detergent and water solution.

In Case of a Large Spill:

Evacuate the laboratory immediately and alert others in the vicinity.

Contact the institution's emergency response team or environmental health and safety

(EHS) office.

Prevent entry into the contaminated area until it has been deemed safe by trained

personnel.
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Caption: A workflow diagram illustrating the key steps for the safe handling of 2,7-
Dinitronaphthalene.

Disposal Plan for 2,7-Dinitronaphthalene
The disposal of 2,7-Dinitronaphthalene and its associated waste must be managed in

compliance with local, state, and federal regulations.

Waste Segregation and Collection
Solid Waste: All solid waste contaminated with 2,7-Dinitronaphthalene, including unused

product, contaminated gloves, weighing papers, and other disposable materials, must be

collected in a dedicated, clearly labeled, and sealed hazardous waste container. The

container should be marked as "Hazardous Waste: 2,7-Dinitronaphthalene."

Liquid Waste: If 2,7-Dinitronaphthalene is used in a solution, the resulting liquid waste must

be collected in a separate, sealed, and properly labeled hazardous waste container. Do not

dispose of this waste down the drain. The label should indicate all chemical constituents of

the solution.

Empty Containers: "Empty" containers that previously held 2,7-Dinitronaphthalene must be

triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as

hazardous liquid waste.[8] After triple-rinsing, the container can be disposed of according to

institutional guidelines, which may involve puncturing to prevent reuse.[9]

Disposal Method
Licensed Chemical Destruction: The primary method for the disposal of 2,7-
Dinitronaphthalene waste is through a licensed chemical destruction facility.[9] This may

involve controlled incineration with flue gas scrubbing to prevent the release of harmful

combustion byproducts.[9]

Contacting EHS: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the hazardous waste containers.

Ensure all required paperwork is completed accurately.
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Caption: A workflow diagram outlining the proper disposal plan for 2,7-Dinitronaphthalene
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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